Cas no 229961-26-6 (Ethyl 4-[2-[2,2-dimethyl-4-(4-methylphenyl)-2H-1-benzothiopyran-6-yl]ethynyl]benzoate)

• Product Name: Ethyl 4-[2-[2,2-dimethyl-4-(4-methylphenyl)-2H-1-benzothiopyran-6-yl]ethynyl]benzoate
• CAS No: 229961-26-6
• MF: C₂₉H₂₆O₂S
• MW: 438.580546855927
• CID: 6633389
• Update Time: 2024-01-19

Ethyl 4-[2-[2,2-dimethyl-4-(4-methylphenyl)-2H-1-benzothiopyran-6-yl]ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[2-[2,2-dimethyl-4-(4-methylphenyl)-2H-1-benzothiopyran-6-yl]ethynyl]benzoate

• Inchi： 1S/C29H26O2S/c1-5-31-28(30)24-15-10-21(11-16-24)8-9-22-12-17-27-25(18-22)26(19-29(3,4)32-27)23-13-6-20(2)7-14-23/h6-7,10-19H,5H2,1-4H3
• InChI Key： OZYFIRXNJISCBW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C#CC2C=C3C(=CC=2)SC(C)(C)C=C3C2=CC=C(C)C=C2)C=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.3±50.0 °C(Predicted)